CNOB can be synthesized using various synthetic approaches, including one-pot, multi-component reactions, and cycloaddition reactions. The most common method of synthesis involves the reaction of phenylacetonitrile with cycloheptanone in the presence of a catalyst, followed by a series of chemical transformations. The compound can be characterized using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, infrared (IR) spectroscopy, and X-ray crystallography.